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Compound of Interest

Compound Name: gold chloride (AuCl3), dihydrate

Cat. No.: B089352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of gold chloride

dihydrate (AuCl₃·2H₂O), also referred to as chloroauric acid dihydrate or hydrogen

tetrachloroaurate(III) dihydrate, in various organic solvents. Understanding the solubility of this

pivotal gold precursor is critical for its application in catalysis, nanoparticle synthesis, and

pharmaceutical development. This document summarizes known solubility data, provides

detailed experimental protocols for solubility determination, and presents visual workflows to

aid in experimental design.

Core Concept: Solubility of Gold Chloride Dihydrate
Gold chloride dihydrate is a hygroscopic, crystalline solid that is well-known for its solubility in

water and a range of polar organic solvents.[1] The dissolution process in organic media is

influenced by the polarity of the solvent, its ability to form coordination complexes with the gold

center, and the presence of any coordinating ligands. While extensive quantitative data across

a wide spectrum of organic solvents is not readily available in the literature, qualitative and

semi-quantitative information provides valuable guidance for solvent selection.

Data Presentation: Solubility in Organic Solvents
The following table summarizes the available solubility information for gold chloride dihydrate in

various organic solvents. It is important to note that much of the available data is qualitative.
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Solvent
Class

Solvent
Name

Chemical
Formula

Reported
Solubility

Temperatur
e (°C)

Citation(s)

Alcohols Ethanol C₂H₅OH
Soluble, Very

Soluble
Not Specified [2]

Methanol CH₃OH Soluble Not Specified

Ethers Diethyl Ether (C₂H₅)₂O

Soluble,

Insoluble

(<0.1% for

trihydrate)

Not Specified [2]

Dibutyl Ether (C₄H₉)₂O > 1 M Not Specified [3]

Diethylene

Glycol
C₄H₁₀O₃ > 1 M Not Specified [3]

Ketones Acetone CH₃COCH₃

Not very

soluble

(soluble in

acetone-

water-HCl

mixtures)

Not Specified

Methyl

Isobutyl

Ketone

C₆H₁₂O
Used as an

extractant
Not Specified [3]

Esters Ethyl Acetate
CH₃COOC₂H

₅
Soluble Not Specified [1]

Tributyl

Phosphate
C₁₂H₂₇O₄P

Used as an

extractant
Not Specified [3]

Amides
Dimethylform

amide (DMF)

(CH₃)₂NC(O)

H
Soluble Not Specified

Sulfoxides

Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO

100 mg/mL

(requires

sonication

and warming)

Not Specified
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Note: The conflicting data for diethyl ether may be due to differences in the hydration state of

the gold chloride or experimental conditions.

Experimental Protocols
Due to the limited availability of quantitative solubility data, researchers often need to

determine the solubility of gold chloride dihydrate in their specific solvent system. Below is a

detailed, generalized protocol for this determination.

Protocol: Determination of Gold Chloride Dihydrate
Solubility in an Organic Solvent
Objective: To determine the saturation solubility of gold chloride dihydrate in a given organic

solvent at a specific temperature.

Materials:

Gold chloride dihydrate (AuCl₃·2H₂O)

Anhydrous organic solvent of interest

Thermostatically controlled shaker or magnetic stirrer with a hot plate

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical balance

UV-Vis spectrophotometer or Atomic Absorption Spectrometer (AAS)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of gold chloride dihydrate to a known volume of the anhydrous

organic solvent in a sealed container. The presence of undissolved solid is essential to

ensure saturation.
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Place the sealed container in a thermostatically controlled shaker or on a magnetic stirrer

with a temperature probe.

Equilibrate the mixture for a prolonged period (e.g., 24-48 hours) at the desired

temperature with constant agitation. This ensures that the solution reaches equilibrium

saturation.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated (to the

experimental temperature) syringe.

Immediately filter the solution through a syringe filter into a pre-weighed volumetric flask.

This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis (for less volatile solvents):

Record the exact volume of the filtered saturated solution.

Carefully evaporate the solvent under reduced pressure or in a fume hood.

Once the solvent is fully evaporated, weigh the remaining gold chloride dihydrate residue.

Calculate the solubility in g/100 mL or other desired units.

Spectroscopic or Spectrometric Analysis (more precise):

Accurately dilute the filtered saturated solution with a suitable solvent to a concentration

within the linear range of the analytical instrument.

UV-Vis Spectrophotometry: Measure the absorbance of the diluted solution at the

wavelength of maximum absorbance (λmax) for the gold chloride complex in that solvent.

The concentration is determined using a pre-established calibration curve of known gold

chloride dihydrate concentrations.
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Atomic Absorption Spectrometry (AAS): This method is highly sensitive and specific for

gold. The diluted solution is aspirated into the AAS, and the absorbance is measured. The

gold concentration is determined from a calibration curve prepared from standard gold

solutions.

Data Calculation:

From the determined concentration of the diluted solution, calculate the original

concentration of the saturated solution, taking into account the dilution factor.

Express the solubility in appropriate units (e.g., g/100 mL, mol/L).

Considerations for Hygroscopic Compounds: Given that gold chloride dihydrate is hygroscopic,

all experimental manipulations should ideally be carried out in a controlled, low-humidity

environment, such as a glove box, to prevent the absorption of atmospheric moisture which

can affect solubility.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for solubility determination and the

general relationship between solvent polarity and the solubility of gold chloride dihydrate.
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Caption: Experimental workflow for determining the solubility of gold chloride dihydrate.
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Organic Solvent Classes
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Caption: Relationship between solvent polarity and the solubility of gold chloride dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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